N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C16H16BrNO3
• Molecular Weight: 350.21 g/mol
• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C16H16BrNO3/c1-11-9-12(17)3-8-15(11)18-16(19)10-21-14-6-4-13(20-2)5-7-14/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: TZLKLNFQKZGABN-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Br)NC(=O)COC2=CC=C(C=C2)OC

Description

N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenoxy)acetamide, also known as BMAPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BMAPA is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 381.29 g/mol.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival. This compound has also been shown to inhibit the JAK/STAT signaling pathway, which is involved in the regulation of immune responses and cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent anticancer activity in various in vitro and in vivo models. This compound has been shown to induce apoptosis in cancer cells by activating caspase-dependent and caspase-independent pathways. This compound has also been shown to inhibit the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix components.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenoxy)acetamide has several advantages for lab experiments, including its high purity and potency, which make it suitable for various scientific research applications. However, this compound also has some limitations, including its limited solubility in aqueous solutions, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenoxy)acetamide research, including the development of novel derivatives with improved anticancer activity and the investigation of this compound's potential as a therapeutic agent for Alzheimer's disease. Additionally, this compound's mechanism of action and its effects on various signaling pathways need to be further elucidated to fully understand its potential applications in various fields.

Synthesis Methods

N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenoxy)acetamide can be synthesized using a multistep process that involves the reaction of 4-bromo-2-methylphenol with 4-methoxyphenol in the presence of a base to form the intermediate product. The intermediate product is then reacted with chloroacetyl chloride to form this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for various scientific research applications.

Scientific Research Applications

N-(4-bromo-2-methylphenyl)-2-(4-methoxyphenoxy)acetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been studied for its potential as a therapeutic agent for Alzheimer's disease due to its ability to inhibit the aggregation of beta-amyloid peptides, which are implicated in the development of Alzheimer's disease.